BE“GHE Foundational & Exploratory

Check Availability & Pricing

theoretical and computational studies of
ethylideneamino benzoate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ethylideneamino benzoate

Cat. No.: B15145688

Synthesis and Characterization

The synthesis of ethylideneamino benzoate derivatives, which are a class of Schiff bases, is
typically achieved through a condensation reaction. A common method involves the acid-
catalyzed reaction of an appropriate aniline, such as ethyl-4-aminobenzoate, with a ketone or
aldehyde.[1]

General Synthesis Protocol

A representative synthesis protocol involves the reaction of acenaphthenequinone and ethyl-4-
aminobenzoate in a methanolic solution, catalyzed by an acid.[1] Similarly, other derivatives
can be synthesized by reacting p-dimethylaminobenzaldehyde with p-nitroaniline in an
alcoholic solution, followed by refluxing the mixture for a couple of hours.[2]

Experimental Workflow for Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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